Cas no 10029-00-2 (Ethanone,1-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl-)

• Product Name: Ethanone,1-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl-
• CAS No: 10029-00-2
• Molecular Formula: C₁₈H₁₈O
• Molecular Weight: 250.33492
• CID: 139352
• PubChem ID: 3506592

Ethanone,1-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl- Properties

Names and Identifiers

• Ethanone,1-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl-
• 1-[Tricyclo[8.2.2.2^4,7]hexadeca-1(12),4,6,10,13,15-hexaen-5-yl]ethanone
• Dimer ,4-acetyl [2,2] paracyclophane,
• (+/-)-4-acetyl[2.2]paracyclophane
• (S)-(+)-4-[1-(4-tert-Butylphenyl)-2-oxo-pyrrolidin-4-yl]methoxybenzoic acid
• (S)-(+)-4-{[1-(4-tert-butylphenyl)-2-oxo-pyrrolidin-4-yl]methoxy}benzoic acid
• 4-acetyl[2.2]paracyclophane
• 4-acetyl-[2.2]paracyclophane
• 4-acetyl< 2.2> paracyclophane
• 5-ace
• I14-39859
• S-(+)-4-[1-(4-tert-butylphenyl)-2-pyrrolidon-4-yl]methoxybenzoic acid
• S-2E
• SureCN6036878
• 1-TRICYCLO(8.2.2.2(4,7))HEXADECA-1(13),4,6,10(14),11,15-HEXAEN-5-YL-ETHANONE
• doi:10.14272/BMIQCMMQLWBYIU-UHFFFAOYSA-N.1
• 4-acetyl(2.2)paracyclophane
• BMIQCMMQLWBYIU-UHFFFAOYSA-N
• SCHEMBL2440685
• 4-Acetyl-[2.2]paracyclophan
• 1-(5-tricyclo[8.2.2.24,7]hexadeca-1(13),4,6,10(14),11,15-hexaenyl)ethanone
• 10.14272/BMIQCMMQLWBYIU-UHFFFAOYSA-N.2
• 10029-00-2
• monoacetylparacyclophane
• 10.14272/BMIQCMMQLWBYIU-UHFFFAOYSA-N.1
• 1-Tricyclo[8.2.2.2(4,7)]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaen-5-yl-ethanone
• doi:10.14272/BMIQCMMQLWBYIU-UHFFFAOYSA-N.2
• AKOS015914648

• InChIKey： FJBJRHZSCDFLBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H8N2O4/c18-8-11-10-6-5-9(20)7-14(10)23-17(21)15(11)16-19-12-3-1-2-4-13(12)22-16/h1-7,20H
• SMILES： O1C2=CC=CC=C2N=C1C1=C(C#N)C2C(=CC(O)=CC=2)OC1=O

Computed Properties

• Exact Mass: 250.135765g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 250.135765g/mol
• Heavy Atom Count: 19
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 250.3g/mol